Xenone-136

• CAS: 15751-79-8
• Molecular Formula: Xe
• Molecular Weight: 135.90721447 g/mol
• SMILES: [Xe]
• InChI: InChI=1S/Xe/i1+5
• InChIKey: FHNFHKCVQCLJFQ-BKFZFHPZSA-N

Xenone-136 (¹³⁶Xe, CAS 15751-79-8) is a stable, neutron-rich isotope of the noble gas xenon with a natural abundance of approximately 8.87% and a standard atomic mass of 135.90721447 g/mol. It is one of nine naturally occurring xenon isotopes, distinguished by its capacity to undergo double beta decay (β⁻β⁻) to barium-136 with a half-life of approximately 2.18 × 10²¹ years—among the longest directly measured half-lives of any nuclide.

Xenone-136 (CAS 15751-79-8): Procurement-Grade Stable Isotope for Neutrinoless Double Beta Decay and Nuclear Forensics

Xenone-136 (¹³⁶Xe, CAS 15751-79-8) is a stable, neutron-rich isotope of the noble gas xenon with a natural abundance of approximately 8.87% and a standard atomic mass of 135.90721447 g/mol [1]. It is one of nine naturally occurring xenon isotopes, distinguished by its capacity to undergo double beta decay (β⁻β⁻) to barium-136 with a half-life of approximately 2.18 × 10²¹ years—among the longest directly measured half-lives of any nuclide [1]. Unlike the chemically analogous but radiologically distinct isotope xenon-134 (also a double-beta-decay candidate, but with a Q-value of only ~826 keV and no experimentally observed decay), ¹³⁶Xe possesses a Q-value of 2457.8 keV, placing its decay signature above the majority of natural gamma backgrounds and making it the isotope of choice for neutrinoless double beta decay (0νββ) searches worldwide [2].

• [1] Wikipedia contributors. "Isotopes of Xenon." Wikipedia, The Free Encyclopedia, 2024. Available at: https://en.wikipedia.org/wiki/Isotopes_of_xenon View Source
• [2] Aprile, E. et al. (XENON Collaboration). "Energy resolution of the LZ detector for high-energy electronic recoils." scite.ai citation notes: ¹³⁴Xe Qββ = 826 keV; ¹³⁶Xe Qββ = 2458 keV. Further details at: https://www.nndc.bnl.gov/nudat3/ for ¹³⁴Xe Q(2β⁻) = 825.4 keV. View Source

Why Xenone-136 Cannot Be Replaced by Other Xenon Isotopes in Double Beta Decay and Precision Nuclear Measurement Applications

Xenon isotopes are chemically identical but nuclearly distinct: differences in neutron number produce radically different decay Q-values, half-lives, background susceptibility, and detection signatures [1]. Substituting ¹³⁶Xe with ¹³⁴Xe—the only other xenon isotope predicted to undergo double beta decay—would degrade experimental sensitivity by approximately a factor of 2–3 for lepton-number-violation signals, while the nearly 3× lower Q-value (825.8 keV vs. 2457.8 keV) places the ¹³⁴Xe decay signal within a region densely populated by Compton-scattered gamma backgrounds, fundamentally limiting discovery reach [2]. Similarly, substituting ¹²⁹Xe (optimized for hyperpolarized MRI) or ¹²⁴Xe (a double-electron-capture candidate) would entirely preclude 0νββ measurement, as only ¹³⁶Xe among commercially available xenon isotopes has both a confirmed double-beta-decay observation and a Q-value above the ~2.6 MeV endpoint of natural radioactivity chains.

• [1] Wikipedia contributors. "Isotopes of Xenon." Wikipedia, The Free Encyclopedia. Table of natural abundances and decay properties. Available at: https://en.wikipedia.org/wiki/Isotopes_of_xenon View Source
• [2] Simkovic, F. et al. "Neutrinoless double beta decay of ¹³⁴Xe." Phys. Rev. C 66, 045501 (2002). States sensitivity of ¹³⁴Xe 0νββ is only by factor 2–3 weaker compared to ¹³⁶Xe. Available at inspirehep.net. View Source

Quantitative Head-to-Head Evidence: Xenone-136 (¹³⁶Xe) vs. Closest Analogs for Scientific Procurement Decisions

Q-Value for Double Beta Decay: ¹³⁶Xe at 2457.8 keV vs. ¹³⁴Xe at 825.8 keV — A Factor of ~3× Advantage Above Natural Gamma Backgrounds

The Q-value of the double beta decay transition determines the energy region in which the 0νββ signal peak is sought. ¹³⁶Xe possesses Qββ = 2457.8 keV, well above the 2615 keV endpoint of the ²⁰⁸Tl gamma line—the highest-energy prominent natural gamma background [1]. In contrast, ¹³⁴Xe has Qββ = 825.8 keV, placing its 0νββ signal in a region dense with Compton-scattered gamma backgrounds from the ²³⁸U and ²³²Th decay chains [2]. This 3× Q-value differential is a first-order determinant of signal-to-background ratio and experimental sensitivity.

Evidence Dimension	Double beta decay Q-value (energy of the hypothetical 0νββ peak)
Target Compound Data	Qββ = 2457.8 ± 0.6 keV (¹³⁶Xe)
Comparator Or Baseline	Qββ = 825.8 ± 0.9 keV (¹³⁴Xe); Q(2β⁻) = 825.4 ± 0.9 keV per NNDC BNL
Quantified Difference	Factor of 2.98× higher for ¹³⁶Xe; ¹³⁶Xe Q-value exceeds the 2615 keV ²⁰⁸Tl background endpoint by approximately 157 keV margin
Conditions	Q-value determination from atomic mass evaluations (AME2020); background endpoint from measured ²³²Th-chain gamma spectroscopy

Why This Matters

A higher Q-value places the 0νββ signal peak in a lower-background energy window, directly reducing the required exposure to reach a given half-life sensitivity—constituting a first-order procurement discriminator for any 0νββ experiment.

• [1] Enriched Xenon Observatory (EXO) Wikipedia page. Qββ (¹³⁶Xe) = 2457.8 keV. Available at: https://en.wikipedia.org/wiki/Enriched_Xenon_Observatory View Source
• [2] National Nuclear Data Center (NNDC), Brookhaven National Laboratory. NuDat 3.0 database: ¹³⁴Xe Q(2β⁻) = 825.4 ± 0.9 keV. Available at: https://www.nndc.bnl.gov/nudat3/ View Source

Two-Neutrino Double Beta Decay: ¹³⁶Xe Experimentally Confirmed vs. ¹³⁴Xe Never Observed — Decisive Evidence for Nuclear Matrix Element Validation

The 2νββ decay of ¹³⁶Xe has been observed and is the most precisely measured 2νββ half-life of any nucleus: T½ = 2.165 ± 0.016(stat) ± 0.059(sys) × 10²¹ yr, determined by the EXO-200 experiment using 110 kg of xenon enriched to 80.6% in ¹³⁶Xe [1]. In contrast, 2νββ decay of ¹³⁴Xe has never been observed; the most stringent limit is T½ > 2.8 × 10²² yr at 90% C.L., set by PandaX-4T using 94.9 days of exposure with natural xenon (10.4% ¹³⁴Xe) [2]. The experimentally confirmed 2νββ rate in ¹³⁶Xe provides a validated nuclear matrix element (NME) baseline essential for interpreting 0νββ limits, whereas ¹³⁴Xe offers no such calibration.

Evidence Dimension	2νββ decay half-life measurement status
Target Compound Data	T½ = 2.165 ± 0.016(stat) ± 0.059(sys) × 10²¹ yr (observed and precisely measured)
Comparator Or Baseline	T½ > 2.8 × 10²² yr at 90% C.L. (¹³⁴Xe, 2νββ never observed; limit only)
Quantified Difference	¹³⁶Xe 2νββ is confirmed and measured to ±3.1% total uncertainty; ¹³⁴Xe 2νββ remains unobserved with a lower limit approximately 13× higher than the ¹³⁶Xe measured value
Conditions	EXO-200: 110 kg active mass, 80.6% enrichment in ¹³⁶Xe, liquid xenon TPC at WIPP; PandaX-4T: ~4 tonnes natural xenon (10.4% ¹³⁴Xe), 94.9-day exposure, dual-phase TPC at CJPL

Why This Matters

Procurement of ¹³⁶Xe is mandatory for any experiment requiring a validated 2νββ NME to anchor 0νββ sensitivity projections; ¹³⁴Xe cannot serve this role as its 2νββ decay remains undetected.

• [1] Albert, J.B. et al. (EXO-200 Collaboration). "Improved measurement of the 2νββ half-life of ¹³⁶Xe with the EXO-200 detector." Physical Review C 89, 015502 (2014). DOI: 10.1103/PhysRevC.89.015502 View Source
• [2] Yan, X. et al. (PandaX Collaboration). "Searching for Two-Neutrino and Neutrinoless Double Beta Decay of ¹³⁴Xe with the PandaX-4T Experiment." arXiv:2312.15632 (2023). 2νββ limit: T½ > 2.8×10²² yr at 90% C.L. View Source

Neutrinoless Double Beta Decay Half-Life Sensitivity: ¹³⁶Xe Limits Exceed ¹³⁴Xe by Over Two Orders of Magnitude

The 0νββ half-life lower limit for ¹³⁶Xe stands at T½ > 3.5 × 10²⁵ yr at 90% C.L. from the complete EXO-200 dataset using deep-neural-network-based event discrimination [1]. The KamLAND-Zen experiment independently obtained T½ > 1.9 × 10²⁵ yr at 90% C.L., with combined KamLAND-Zen + EXO-200 result T½ > 3.4 × 10²⁵ yr [2]. The next-generation nEXO experiment, using 5 tonnes of liquid xenon enriched to 90% in ¹³⁶Xe, projects a sensitivity of T½ > 1.35 × 10²⁸ yr at 90% C.L. over 10 years [3]. By comparison, the best ¹³⁴Xe 0νββ limit is T½ > 3.0 × 10²³ yr at 90% C.L. from PandaX-4T [4], representing a current sensitivity gap of approximately 116× in half-life and over 13,000× in the corresponding effective Majorana mass reach.

Evidence Dimension	0νββ half-life lower limit at 90% confidence level
Target Compound Data	T½ > 3.5 × 10²⁵ yr (EXO-200 complete dataset); projected T½ > 1.35 × 10²⁸ yr (nEXO, 10-year exposure)
Comparator Or Baseline	T½ > 3.0 × 10²³ yr (¹³⁴Xe, PandaX-4T 94.9-day exposure)
Quantified Difference	Current limit: ~116× better for ¹³⁶Xe. Projected nEXO sensitivity exceeds current ¹³⁴Xe limit by factor of ~45,000×. Combined KamLAND-Zen + EXO-200 limit corresponds to effective Majorana mass < 120–250 meV.
Conditions	EXO-200: ~150 kg enriched ¹³⁶Xe, full dataset 2011–2018, DNN analysis, WIPP underground laboratory. KamLAND-Zen: 89.5 kg·yr ¹³⁶Xe exposure, liquid scintillator, Kamioka. nEXO: 5000 kg 90%-enriched LXe TPC, projected. PandaX-4T: 4-tonne natural xenon, 94.9-day exposure, CJPL.

Why This Matters

The two-orders-of-magnitude advantage in 0νββ sensitivity makes ¹³⁶Xe the only viable procurement target for any experiment aiming to probe the inverted neutrino mass ordering region; ¹³⁴Xe sensitivity falls short by a factor of >100.

• [1] Anton, G. et al. (EXO-200 Collaboration). "Search for Neutrinoless Double-β Decay with the Complete EXO-200 Dataset." Physical Review Letters 123, 161802 (2019). DOI: 10.1103/PhysRevLett.123.161802. Limit: T½ > 3.5×10²⁵ yr at 90% C.L. View Source
• [2] Gando, A. et al. (KamLAND-Zen Collaboration). "Limit on Neutrinoless ββ Decay of ¹³⁶Xe from the First Phase of KamLAND-Zen and Comparison with the Positive Claim in ⁷⁶Ge." Physical Review Letters 110, 062502 (2013). DOI: 10.1103/PhysRevLett.110.062502. Combined limit: T½ > 3.4×10²⁵ yr at 90% C.L. View Source
• [3] nEXO Collaboration. "nEXO: Neutrinoless double beta decay search beyond 10²⁸ year half-life sensitivity." Pacific Northwest National Laboratory (PNNL), published August 28, 2025. Projected sensitivity: 1.35×10²⁸ yr at 90% C.L. View Source
• [4] Yan, X. et al. (PandaX Collaboration). "Searching for Two-Neutrino and Neutrinoless Double Beta Decay of ¹³⁴Xe with the PandaX-4T Experiment." arXiv:2312.15632 (2023). 0νββ limit: T½ > 3.0×10²³ yr at 90% C.L. View Source

Enrichment Feasibility and Supply Chain Maturity: ~1 Ton of Enriched ¹³⁶Xe Already Deployed Across Multiple Experiments

The enrichment of xenon in ¹³⁶Xe has been described in the peer-reviewed literature as 'easy and relatively cheap,' with approximately one ton of enriched xenon already available and deployed across the EXO, KamLAND-Zen, and NEXT experiments worldwide [1]. This contrasts with the more limited enrichment infrastructure for several other double-beta-decay candidate isotopes. Commercial enrichment of ¹³⁶Xe via gas centrifugation has been operational since Urenco's first commercial sale of xenon-136 in 1991 , and Orano currently offers enrichment exceeding 95% for all nine natural xenon isotopes using state-of-the-art gas centrifugation at its Tricastin facility [2]. The multi-decade operational history and multi-supplier landscape (Urenco, Orano, Rosatom) provide procurement resilience not available for many competing 0νββ isotopes.

Evidence Dimension	Cumulative global enriched inventory and commercial enrichment maturity
Target Compound Data	~1 tonne of enriched ¹³⁶Xe already produced and deployed; commercial enrichment available since 1991 from Urenco; Orano enrichment >95% in any of 9 xenon isotopes; Sigma-Aldrich commercial catalog product at 99 atom % isotopic purity
Comparator Or Baseline	Other 0νββ candidate isotopes (e.g., ⁷⁶Ge, ¹⁰⁰Mo, ¹³⁰Te) require specialized enrichment programs, some with no multi-supplier commercial availability
Quantified Difference	¹³⁶Xe is unique among 0νββ isotopes in having a documented ~1-tonne deployed inventory, >30-year commercial enrichment track record, and availability from ≥3 independent commercial suppliers.
Conditions	Enrichment by gas centrifugation; commercial suppliers include Urenco (Netherlands), Orano (France), and Russian centrifuge facilities; Sigma-Aldrich offers catalog product #602248 (99 atom % ¹³⁶Xe, ≥99.5% total Xe assay)

Why This Matters

Procurement risk is substantially lower for ¹³⁶Xe than for competing 0νββ isotopes due to the proven, multi-supplier enrichment infrastructure and demonstrated large-scale production history—critical considerations for multi-year, tonne-scale experimental programs.

• [1] Gómez-Cadenas, J.J. et al. "GraXe, graphene and xenon for neutrinoless double beta decay searches." Journal of Cosmology and Astroparticle Physics, JCAP02(2012)037. DOI: 10.1088/1475-7516/2012/02/037. arXiv:1110.6133. States: 'Enriching xenon in the isotope ¹³⁶XE is easy and relatively cheap, and there is already near one ton of enriched xenon available in the world.' View Source
• [2] Orano Group. "Xenon, what you need to know." Orano.group, November 17, 2025. States enrichment >95% for each of the nine natural xenon isotopes by gas centrifugation at Tricastin. Available at: https://www.orano.group/en/isotopes/xenon-what-you-need-to-know View Source

Nuclear Forensics: ¹³⁶Xe/¹³⁴Xe Ratio as a Quantitative Reactor Flux Monitor — Isotopic Specificity Not Achievable with Other Xenon Isotopes

The ratio of ¹³⁶Xe to ¹³⁴Xe in spent nuclear fuel provides a quantitative measure of reactor neutron flux, enabling nuclear forensic determination of irradiation history [1]. Hayes and Jungman demonstrated analytically and through comparison with experimental data and reactor burn simulations that the ¹³⁶Xe/¹³⁴Xe ratio correlates directly with thermal neutron flux, with the enrichment of the original uranium fuel affecting the correlation by up to 3% at high flux [1]. This application is uniquely enabled by the fact that both ¹³⁶Xe and ¹³⁴Xe are stable fission products with well-characterized cumulative yields from ²³⁵U and ²³⁹Pu fission, and that their production ratio is flux-dependent through neutron-capture branching on ¹³⁵Xe. No other pair of stable xenon isotopes provides this specific forensic capability.

Evidence Dimension	Reactor neutron flux determination from isotopic ratios in spent fuel
Target Compound Data	¹³⁶Xe/¹³⁴Xe ratio in spent fuel correlates with average reactor neutron flux; correlation uncertainty ≤3% from uranium enrichment effects at high flux
Comparator Or Baseline	¹³⁵Cs/¹³⁷Cs ratio provides complementary flux information; individual xenon isotope abundances alone (without ratio) lack flux sensitivity
Quantified Difference	The ¹³⁶Xe/¹³⁴Xe ratio provides a reactor flux diagnostic that, combined with the ¹³⁵Cs/¹³⁷Cs ratio, enables discrimination between blanket and mid-plane fuel loading configurations. No other stable noble gas isotope pair offers this capability.
Conditions	Spent nuclear fuel analysis; validated against experimental data and detailed reactor burn simulations (ORIGEN-based).

Why This Matters

Procurement of both high-purity ¹³⁶Xe and ¹³⁴Xe is essential for nuclear forensic laboratories requiring reactor flux inference capability; the isotopically specific flux dependence cannot be replicated using other xenon isotopes.

• [1] Hayes, A.C. and Jungman, G. "Determining Reactor Flux from Xenon-136 and Cesium-135 in Spent Fuel." Nuclear Instruments and Methods in Physics Research A, 690, 68–74 (2012). DOI: 10.1016/j.nima.2012.06.031. Available via INIS/IAEA. View Source

High-Impact Procurement Scenarios for Xenone-136: From Ton-Scale Neutrino Observatories to Nuclear Forensic Laboratories

Ton-Scale Neutrinoless Double Beta Decay Observatory (e.g., nEXO, NEXT, KamLAND-Zen)

Procurement of multi-tonne quantities of ¹³⁶Xe enriched to ≥90% isotopic purity is mandatory for next-generation 0νββ experiments targeting half-life sensitivities beyond 10²⁸ years. The nEXO experiment alone requires 5 tonnes of 90%-enriched ¹³⁶Xe to achieve its projected T½ > 1.35 × 10²⁸ yr sensitivity [1]. The demonstrated commercial availability of ~1 tonne of enriched ¹³⁶Xe across existing experiments (EXO, KamLAND-Zen, NEXT) confirms supply feasibility [2], with Urenco and Orano providing established procurement pathways [3].

Nuclear Forensics and Non-Proliferation: Spent Fuel Reactor Flux Reconstruction

Nuclear forensic laboratories procure high-purity ¹³⁶Xe reference standards for use in isotope-dilution mass spectrometry of dissolved spent fuel samples. The ¹³⁶Xe/¹³⁴Xe ratio, combined with the ¹³⁵Cs/¹³⁷Cs ratio, enables inference of reactor neutron flux and discrimination of fuel loading configurations (blanket vs. mid-plane) [4]. This application requires ¹³⁶Xe with precisely characterized isotopic purity, typically ≥99 atom %, as available from Sigma-Aldrich (catalog #602248) .

Geochemical and Cosmochemical Tracer Studies Using ¹³⁶Xe Fission Signatures

The production of ¹³⁶Xe by neutron-induced fission of ²³⁵U provides a chronometric tool for dating lunar surface materials and meteoritic samples. Measurements of excess ¹³⁶Xe have been used to determine surface exposure ages of lunar glasses at 3.63 × 10⁹ years [5]. Procurement of ¹³⁶Xe as an isotopically calibrated spike or reference gas is essential for noble-gas mass spectrometry laboratories conducting cosmochemical or geochronological investigations.

Reactor Physics and Neutron Capture Cross-Section Measurements

¹³⁶Xe serves as a neutron-capture target for cross-section measurements relevant to nuclear reactor design and spent fuel characterization. The ¹³⁶Xe(n,γ) reaction and its inverse ¹³⁶Xe(γ,n) channel are studied using isotopically enriched targets to constrain capture cross-sections for isotopes far from stability [6]. Experimental programs at neutron and photon beam facilities require ¹³⁶Xe gas targets with isotopic enrichment ≥99% to minimize background from other xenon isotopes.

• [1] nEXO Collaboration. "nEXO: Neutrinoless double beta decay search beyond 10²⁸ year half-life sensitivity." PNNL, August 28, 2025. Projected sensitivity: 1.35×10²⁸ yr at 90% C.L., 5 tonnes of 90%-enriched ¹³⁶Xe. View Source
• [2] Gómez-Cadenas, J.J. et al. "GraXe, graphene and xenon for neutrinoless double beta decay searches." JCAP02(2012)037. DOI: 10.1088/1475-7516/2012/02/037. View Source
• [3] Orano Group. "Xenon, what you need to know." Orano.group, November 17, 2025. Available at: https://www.orano.group/en/isotopes/xenon-what-you-need-to-know View Source
• [4] Hayes, A.C. and Jungman, G. "Determining Reactor Flux from Xenon-136 and Cesium-135 in Spent Fuel." Nucl. Instrum. Methods Phys. Res. A, 690, 68–74 (2012). DOI: 10.1016/j.nima.2012.06.031. View Source
• [5] Eugster, O. et al. "Neutron-induced fission of uranium: a dating method for lunar surface material." Science 173, 908–910 (1971). PubMed abstract available at: https://pubmed.ncbi.nlm.nih.gov/ View Source
• [6] Lawrence Livermore National Laboratory. "Capture Cross Sections for Isotopes Far from Stability." LDRD Annual Report. Available at: https://ldrd-annual.llnl.gov/ View Source